N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide

• IUPAC Name: N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide
• InChI: InChI=1S/C15H22N4O/c1-2-3-5-15(17-18-15)6-4-13(20)16-14-7-10-19(11-8-14)12-9-14/h1H,3-12H2,(H,16,20)
• InChI Key: DSMKZZFTPKKKTF-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1(N=N1)CCC(=O)NC23CCN(CC2)CC3
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

N-(1-azabicyclo[222]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide is a complex organic compound that features a unique combination of bicyclic and diazirine functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide typically involves multiple steps, starting from readily available precursors. The key steps may include:

• Formation of the 1-azabicyclo[2.2.2]octane ring system through a cyclization reaction.
• Introduction of the diazirine group via a diazotization reaction followed by cyclization.
• Coupling of the bicyclic and diazirine moieties through an amide bond formation.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.

Common Reagents and Conditions

Common reagents for these reactions may include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions would vary depending on the specific transformation desired.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while substitution could introduce a new functional group such as a halide or alkyl group.

Scientific Research Applications

N-(1-azabicyclo[22

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe for studying biological processes due to its unique structural features.

Medicine: The compound could be investigated for its potential therapeutic properties, such as acting as a drug candidate or a diagnostic tool.

Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide exerts its effects would depend on its specific application. In a biological context, the compound might interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include signal transduction, metabolic processes, or gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide might include other bicyclic amides or diazirine-containing molecules. Examples could be:

• N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-phenyl-3-diazirin-3-yl)propanamide
• N-(1-azabicyclo[2.2.2]octan-4-yl)-3-(3-methyl-3-diazirin-3-yl)propanamide

Uniqueness

The uniqueness of N-(1-azabicyclo[222]octan-4-yl)-3-(3-but-3-ynyldiazirin-3-yl)propanamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties